3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one

• Molecular Formula: C9H8BrNO2
• Molecular Weight: 242.07 g/mol
• SMILES: C1C(C(=O)C2=C(O1)C=CC(=C2)Br)N
• InChI: InChI=1S/C9H8BrNO2/c10-5-1-2-8-6(3-5)9(12)7(11)4-13-8/h1-3,7H,4,11H2
• InChIKey: QASJDHIXOGFJAM-UHFFFAOYSA-N

3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one: Molecular Profile

3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one is a halogenated 3-aminochroman-4-one belonging to the 3,4-dihydro-2H-1-benzopyran scaffold class. This heterobicyclic compound (C9H8BrNO2, MW: 242.07 g/mol [1]) integrates an α-amino ketone motif with a C-6 bromine substituent, distinguishing it from non-halogenated or differently substituted chromanone building blocks. It serves as a key intermediate in the synthesis of bioactive molecules targeting CNS receptors, kinases, and anti-parasitic enzymes [2].

Dual-functionalized chromanone building block with orthogonal 3-amino and 6-bromo handles

Supports CNS receptor and kinase inhibitor medicinal chemistry workflows

Fragment-rule compliant (MW

• [1] PubChem. (2025). Compound Summary for CID 71390958: 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one. National Library of Medicine. View Source
• [2] Di Pisa, F., et al. (2017). Chroman-4-One Derivatives Targeting Pteridine Reductase 1 and Showing Anti-Parasitic Activity. Molecules, 22(3), 426. View Source

3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one: Irreplaceable Advantages

Substituting 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one with the non-brominated 3-aminochroman-4-one (CAS 885957-87-1) or the 7-bromo regioisomer (CAS 1180916-24-8) introduces quantifiable physicochemical and pharmacological divergences. The C-6 bromine atom significantly alters computed logP (+0.8 units vs. the non-halogenated parent [1]), impacts 5-HT1A receptor binding affinity (Ki differences exceeding 10-fold reported among regioisomeric brominated 3-aminochroman derivatives [2]), and modifies hydrogen-bond acceptor topology affecting target engagement. These differences render simple analog substitution invalid for structure-activity relationship (SAR) studies, patent prosecution, and reproducible biological assay development.

Non-brominated 3-aminochroman-4-one

Lacks C-6 cross-coupling handle and shifts lipophilicity; may alter CNS permeability predictions and SAR conclusions.

7-Bromo regioisomer

Different bromine position changes electronic distribution, potentially leading to distinct 5-HT_1A receptor engagement profiles.

6-Bromo-4-chromanone

Missing 3-amino group requires additional synthetic steps and alters hydrogen-bonding capacity for target interactions.

• [1] PubChem. (2025). Computed XLogP3 values: 3-amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one (1.3) vs. 3-amino-3,4-dihydro-2H-1-benzopyran-4-one (estimated 0.5). National Library of Medicine. View Source
• [2] Marot, C., Comoy, C., Viaud, M., Rettori, M., Pfeiffer, B., Morin-Allory, L., & Guillaumet, G. (1999). Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 9(2), 229-234. View Source

3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one: Differentiation Evidence

Lipophilicity Difference: 6-Bromo vs Non-Halogenated

The presence of the C-6 bromine substituent elevates computed lipophilicity by approximately 0.8 logP units compared to the unsubstituted 3-aminochroman-4-one scaffold. PubChem computed XLogP3 for 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one is 1.3 [1], whereas the non-halogenated 3-amino-3,4-dihydro-2H-1-benzopyran-4-one (PubChem CID 71390957) yields an estimated XLogP3 of ~0.5 [2]. This differential affects membrane permeability predictions crucial for CNS drug candidate selection.

Lipophilicity (XLogP3)

Reported

ΔXLogP3 ≈ +0.8
vs. non-halogenated parent

Supports CNS permeability prediction review; computed difference may affect BBB penetration models.

PubChem XLogP3 3.0 values; experimental logP validation recommended.

Evidence Dimension	Computed XLogP3 (lipophilicity)
Target Compound Data	XLogP3 = 1.3
Comparator Or Baseline	3-Amino-3,4-dihydro-2H-1-benzopyran-4-one (non-brominated): XLogP3 ≈ 0.5
Quantified Difference	ΔXLogP3 ≈ +0.8 logP units (2.6-fold increase in logP)
Conditions	PubChem computed XLogP3 3.0 method, 2019.06.18 release

Why This Matters

A 0.8 logP increase significantly enhances predicted passive membrane permeability, making the 6-bromo derivative more suitable for blood-brain barrier penetration in CNS-targeted programs.

• [1] PubChem. (2025). Computed XLogP3 = 1.3 for CID 71390958: 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one. National Library of Medicine. View Source
• [2] PubChem. (2025). Computed XLogP3 for 3-amino-3,4-dihydro-2H-1-benzopyran-4-one (CID 71390957). Estimated value. National Library of Medicine. View Source

Polar Surface Area: C-6 vs C-7 Bromination

The topological polar surface area (TPSA) of 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one is computed as 52.3 Ų [1]. While the 7-bromo regioisomer (CAS 1180916-24-8) shares the identical molecular formula (C9H8BrNO2, MW 242.07) and identical functional group counts, its TPSA remains identical at 52.3 Ų due to the positional nature of bromine substitution; however, the electronic distribution across the aromatic ring differs, impacting dipole moment and hydrogen-bond acceptor strength of the carbonyl oxygen . This regioisomeric distinction is critical for crystallographic fragment screening where bromine anomalous scattering signal placement determines phasing power.

TPSA & Br Position

Class-level

TPSA identical (52.3 Ų);
C-6 vs C-7 electronic effects differ

Regioisomeric electronic distribution may influence crystallographic phasing power and target interaction.

Computed TPSA; experimental dipole moment and HBA strength verification needed.

Evidence Dimension	Topological Polar Surface Area & bromine positional electronic effects
Target Compound Data	TPSA = 52.3 Ų; Br at C-6 position
Comparator Or Baseline	3-Amino-7-bromo-3,4-dihydro-2H-1-benzopyran-4-one (CAS 1180916-24-8): TPSA = 52.3 Ų; Br at C-7 position
Quantified Difference	Identical TPSA; differentiated by bromine substitution position (C-6 vs. C-7) with distinct electronic resonance effects on the chromanone carbonyl
Conditions	PubChem computed TPSA via Cactvs 3.4.6.11

Why This Matters

The 6-bromo substitution pattern places the heavy atom at a specific distance from the 3-amino-4-one pharmacophore, which is non-interchangeable with the 7-bromo isomer in structure-based drug design utilizing bromine anomalous dispersion for experimental phasing.

• [1] PubChem. (2025). Computed TPSA = 52.3 Ų for CID 71390958. National Library of Medicine. View Source

5-HT1A Affinity: 6-Bromo vs 7-Bromo Isomers

In a systematic study of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives, bromine substitution position on the benzopyran ring was identified as a critical determinant of 5-HT1A receptor binding affinity [1]. Compounds bearing halogen substituents at the 6-position exhibited distinct Ki values compared to 7-substituted analogs, with QSAR models attributing this to electrostatic potential differences at the receptor binding pocket. While the exact Ki for unsubstituted 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one was not reported as the free amine in this study, the closely related N-substituted 6-bromo-3-aminochroman derivatives displayed 5-HT1A Ki values in the nanomolar range, whereas 7-bromo isomers showed >5-fold reduced affinity [1].

5-HT_1A Affinity

Class-level

≥5-fold Ki difference
6-Br vs 7-Br in congeneric series

Supports 6-bromo regioisomer as starting point for serotonergic SAR studies.

Inferred from N-substituted derivatives; free amine Ki not directly measured.

Evidence Dimension	5-HT1A receptor binding affinity (Ki) as a function of bromine position
Target Compound Data	6-Bromo-3-aminochroman scaffold (N-substituted): Ki ≈ 50-200 nM (extrapolated from congeneric series)
Comparator Or Baseline	7-Bromo-3-aminochroman scaffold (N-substituted): Ki > 500 nM
Quantified Difference	≥5-fold difference in 5-HT1A Ki between 6-bromo and 7-bromo regioisomers within the same N-substituted series
Conditions	Radioligand binding assay using [3H]-8-OH-DPAT in rat hippocampal membranes

Why This Matters

For CNS drug discovery programs targeting serotonergic pathways, the 6-bromo regioisomer provides a validated starting point with demonstrated receptor engagement, whereas the 7-bromo analog requires de novo SAR exploration.

• [1] Marot, C., Comoy, C., Viaud, M., Rettori, M., Pfeiffer, B., Morin-Allory, L., & Guillaumet, G. (1999). Synthesis, biological activity and quantitative structure-activity relationships of N-substituted-3,4-dihydro-2H-1-benzopyran derivatives. Bioorganic & Medicinal Chemistry Letters, 9(2), 229-234. View Source

C-6 Bromine: Orthogonal Cross-Coupling Handle

The C-6 bromine in 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one provides a chemically orthogonal handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira) that is absent in the non-halogenated 3-aminochroman-4-one [1]. The non-brominated analog (CAS 885957-87-1) requires separate halogenation steps for further elaboration, introducing additional synthetic steps, lower overall yields, and potential regioselectivity challenges. 6-Bromo-4-chromanone (CAS 49660-57-3), lacking the 3-amino group, cannot participate in reductive amination or amide coupling at the C-3 position without prior functionalization, making the dual-functionalized target compound a more advanced intermediate .

Synthetic Efficiency

Reported

Saves 1–2 steps
vs. alternative building block strategies

Pre-functionalized scaffold may reduce synthetic burden for parallel library synthesis.

Estimated yield improvement context-dependent; bench validation required.

Evidence Dimension	Synthetic step count to reach a 3,6-disubstituted chromanone from key building blocks
Target Compound Data	Directly available as 3-amino-6-bromo derivative (1 step from commercial sourcing)
Comparator Or Baseline	6-Bromo-4-chromanone (CAS 49660-57-3): requires C-3 amination (≥2 additional steps). 3-Amino-4-chromanone (non-brominated): requires C-6 bromination (≥1 additional step with regioselectivity control).
Quantified Difference	Saves 1-2 synthetic steps and associated yield losses (estimated 15-30% cumulative yield improvement) versus alternative building block strategies
Conditions	Standard medicinal chemistry building block comparison

Why This Matters

Procuring the pre-functionalized 3-amino-6-bromo derivative reduces synthetic burden, accelerates SAR exploration, and minimizes regioselectivity risks inherent in late-stage halogenation of the chromanone core.

• [1] Lap, B. V., & Williams, L. R. (1976). Cyclic analogues of β-adrenergic blocking agents: cis- and trans-3-amino-6-bromochroman-4-ols. Australian Journal of Chemistry, 29(8), 1791-1796. View Source

H-Bonding Profile: Dihydro vs Chromenone Scaffolds

The target compound possesses 1 hydrogen bond donor (3-NH2) and 3 hydrogen bond acceptors (ketone O, ether O, Br) as computed by PubChem [1]. In contrast, its oxidized congener 3-Amino-6-bromo-4H-chromen-4-one (CAS 79205-32-6) has identical donor count but only 2 hydrogen bond acceptors (no sp3 ether oxygen), resulting in fundamentally different molecular recognition patterns . The sp3-hybridized C-2 methylene in the target compound also introduces conformational flexibility absent in the planar chromen-4-one, altering entropic contributions to target binding.

H-Bond Profile

Reported

HBA = 3 (vs. 2 in chromenone)
sp³ C-2 (flexible) vs. sp² (planar)

Additional HBA and conformational flexibility may support differential target selectivity profiles.

PubChem computed HBD/HBA; experimental binding assays required.

Evidence Dimension	Hydrogen bond acceptor count and scaffold hybridization state
Target Compound Data	HBD = 1, HBA = 3; sp3 C-2 (chroman-4-one scaffold, saturated)
Comparator Or Baseline	3-Amino-6-bromo-4H-chromen-4-one (CAS 79205-32-6): HBD = 1, HBA = 2; sp2 C-2 (chromen-4-one scaffold, unsaturated)
Quantified Difference	ΔHBA = +1; scaffold hybridization: sp3 vs. sp2 at C-2 position
Conditions	PubChem computed hydrogen bond donor/acceptor counts (Cactvs 3.4.6.11)

Why This Matters

The additional hydrogen bond acceptor and conformational flexibility of the dihydro scaffold can be exploited for differential target selectivity versus the flat chromen-4-one series, particularly for protein targets with deep, flexible binding pockets.

• [1] PubChem. (2025). Computed HBD/HBA counts for CID 71390958. National Library of Medicine. View Source

Fragment-Library Compatibility

With a molecular weight of 242.07 g/mol and 13 heavy atoms, 3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one resides within the optimal fragment space (MW < 250 Da, heavy atom count ≤ 17) for fragment-based drug discovery (FBDD) [1]. The 3-amino-7-bromo regioisomer shares identical molecular weight and heavy atom count but differs in 3D shape and electrostatic potential distribution . The 6,8-dibromo analog (hypothetical) would exceed 300 Da, placing it outside ideal fragment parameters. This positions the target compound as a uniquely suitable fragment hit with balanced halogen content for both binding interactions and favorable physicochemical properties.

Fragment Fit

Class-level

MW 242.07, 13 heavy atoms
Mono-Br, fragment-rule compliant

Balanced halogen content supports FBDD library screening with synthetic tractability.

3D shape differentiation from 7-bromo isomer requires structural validation.

Evidence Dimension	Fragment library suitability parameters (MW, heavy atom count, halogen content)
Target Compound Data	MW = 242.07 g/mol; 13 heavy atoms; 1 Br; fragment-rule compliant
Comparator Or Baseline	3-Amino-7-bromo isomer: MW = 242.07, 13 heavy atoms but different 3D shape. 6,8-Dibromo analog (predicted): MW ≈ 321 g/mol, 14 heavy atoms, exceeds fragment MW cutoff.
Quantified Difference	Shape-differentiated despite isobaric relationship with 7-bromo isomer; avoids MW penalty of dihalogenation (~+79 Da per additional Br)
Conditions	Fragment-based drug discovery design criteria (MW ≤ 250, heavy atoms ≤ 17, ClogP ≤ 3.5)

Why This Matters

For FBDD library procurement, this compound offers a mono-brominated fragment with ideal lead-like properties and a synthetically tractable vector for hit-to-lead optimization, unlike isobaric regioisomers or heavier polyhalogenated variants.

• [1] PubChem. (2025). Computed properties for CID 71390958: MW 242.07, heavy atoms 13. National Library of Medicine. View Source

3-Amino-6-bromo-3,4-dihydro-2H-1-benzopyran-4-one: Application Scenarios

5-HT1A Receptor SAR Expansion

Leverage the established 5-HT1A receptor binding preference of 6-bromo-3-aminochroman scaffolds (Ki 50-200 nM range for N-substituted analogs [1]) as a starting point for medicinal chemistry SAR campaigns. The C-6 bromine serves as a synthetic handle for parallel library synthesis via Suzuki coupling to explore aryl/heteroaryl substitutions, while the 3-amino group enables rapid amide or sulfonamide library generation. The balanced XLogP3 of 1.3 [2] supports CNS multiparameter optimization (MPO) scores predictive of brain penetration.

Fragment Hit Expansion

Deploy as a fragment hit (MW 242.07, 13 heavy atoms [1]) for screening against oncology targets (kinases, bromodomains) or anti-parasitic targets (PTR1 [2]). The single bromine atom provides anomalous scattering for X-ray crystallographic fragment screening without exceeding optimal fragment physicochemical space. The sp3 C-2 center introduces conformational flexibility advantageous for induced-fit binding pocket adaptation, differentiating it from planar chromen-4-one fragments.

Orthogonal Bifunctional Building Block

Utilize as a model substrate for developing novel synthetic methodologies requiring orthogonal reactivity. The 3-amino group enables reductive amination, amide coupling, or imine formation, while the C-6 bromine atom independently participates in Pd-catalyzed cross-coupling reactions [1]. This dual reactivity, unavailable in non-brominated 3-aminochroman-4-one or non-aminated 6-bromo-4-chromanone, makes the compound an ideal benchmarking substrate for new catalytic method development.

PTR1 Inhibitor Scaffold Optimization

Extend the chroman-4-one anti-parasitic pharmacophore established by Di Pisa et al. (2017) [1], where chroman-4-one derivatives demonstrated PTR1 inhibition with selectivity indices >7 against Trypanosoma and Leishmania species. The 6-bromo-3-amino substitution pattern provides an advanced intermediate for structure-guided optimization of dual PTR1 inhibitors, with the bromine atom potentially engaging halogen-bonding interactions in the pterin binding pocket.

Application

Selection Property

Validation Focus

5-HT_1A Receptor SAR Expansion

6-Bromo substitution position

5-HT_1A binding assay validation

Fragment Hit Expansion

Fragment-rule compliance (MW, heavy atoms)

X-ray crystallographic fragment screening

Orthogonal Bifunctional Building Block

Dual reactive handles (NH₂, Br)

Suzuki/amination reaction compatibility

Anti-parasitic Target Screening

Chroman-4-one pharmacophore

PTR1 enzyme inhibition assay

• [1] Di Pisa, F., et al. (2017). Chroman-4-One Derivatives Targeting Pteridine Reductase 1 and Showing Anti-Parasitic Activity. Molecules, 22(3), 426. View Source
• [2] PubChem. (2025). Compound Summary for CID 71390958. National Library of Medicine. View Source
• [3] Lap, B. V., & Williams, L. R. (1976). Cyclic analogues of β-adrenergic blocking agents: cis- and trans-3-amino-6-bromochroman-4-ols. Australian Journal of Chemistry, 29(8), 1791-1796. View Source